Cas no 66719-33-3 (1-Octanol,4,6-dimethyl-)

• Product Name: 1-Octanol,4,6-dimethyl-
• CAS No: 66719-33-3
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 528443
• PubChem ID: 3017708
• Update Time: 2025-04-19

1-Octanol,4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol,4,6-dimethyl-
• 4,6-dimethyloctan-1-ol
• 4,6-Dimethyl-1-octanol
• 66719-33-3
• SCHEMBL1659051
• 1-Octanol, 4,6-dimethyl-
• EINECS 266-460-1
• NS00054440
• XU6TZL2BAX
• DTXSID70985279

• Inchi： 1S/C10H22O/c1-4-9(2)8-10(3)6-5-7-11/h9-11H,4-8H2,1-3H3
• InChI Key： JOWDWXPTKVUHBV-UHFFFAOYSA-N
• SMILES： OCCCC(C)CC(C)CC

Computed Properties

• Exact Mass: 158.167065
• Monoisotopic Mass: 158.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.5

Experimental Properties

• Density: 0.8454 (estimate)
• Melting Point: -1.53°C (estimate)
• Boiling Point: 213.4°C (estimate)
• Flash Point: 87.9°C
• Refractive Index: 1.4390